2,4,7-trichloro-5-methylquinazoline
Description
2,4,7-Trichloro-5-methylquinazoline (TCMQ) is a chemical compound with the molecular formula C9H5Cl3N2 . It has gained increasing attention in research and industry.
Molecular Structure Analysis
The molecular structure of TCMQ is characterized by the presence of a quinazoline core, which is a six-membered heterocyclic aromatic organic compound containing two nitrogen atoms at positions 1 and 3 . The average mass of TCMQ is 247.508 Da and the monoisotopic mass is 245.951828 Da .Chemical Reactions Analysis
Quinazoline 3-oxides represent valuable intermediates in the synthesis of benzodiazepine analogues and other polycyclic compounds of biological importance . The analogous 4-methyl-2-styrylquinazoline 3-oxides were also reacted with dimethyl acetylenedicarboxylate (DMAD) as dipolarophiles .Physical And Chemical Properties Analysis
TCMQ has a density of 1.5±0.1 g/cm³ and a boiling point of 329.6±24.0 °C at 760 mmHg . The vapour pressure is 0.0±0.7 mmHg at 25°C and the enthalpy of vaporization is 54.9±3.0 kJ/mol . The flash point is 183.2±8.5 °C . The molar refractivity is 59.8±0.3 cm³ .Future Directions
The synthesis of quinazoline 3-oxides and their derivatives, including TCMQ, has attracted considerable attention due to their reactivity as intermediates in the synthesis of quinazoline analogues and their ring-expanded derivatives . This information will help medicinal chemistry researchers to design and synthesize new derivatives or analogues to treat various diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4,7-trichloro-5-methylquinazoline involves the chlorination of 5-methylquinazoline followed by further chlorination at specific positions.", "Starting Materials": [ "5-methylquinazoline", "Chlorine gas", "Anhydrous aluminum chloride", "Anhydrous hydrogen chloride", "Acetic anhydride", "Sodium acetate", "Methanol" ], "Reaction": [ "5-methylquinazoline is chlorinated with chlorine gas in the presence of anhydrous aluminum chloride to yield 2,4,5-trichloro-5-methylquinazoline.", "2,4,5-trichloro-5-methylquinazoline is further chlorinated with chlorine gas in the presence of anhydrous hydrogen chloride to yield 2,4,7-trichloro-5-methylquinazoline.", "2,4,7-trichloro-5-methylquinazoline is then purified by recrystallization from a mixture of acetic anhydride and sodium acetate in methanol." ] } | |
CAS RN |
1594878-92-8 |
Product Name |
2,4,7-trichloro-5-methylquinazoline |
Molecular Formula |
C9H5Cl3N2 |
Molecular Weight |
247.5 |
Purity |
95 |
Origin of Product |
United States |
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